![molecular formula C17H11BrClNO B1372850 2-(3-Bromophenyl)-8-methylquinoline-4-carbonyl chloride CAS No. 1160254-35-2](/img/structure/B1372850.png)
2-(3-Bromophenyl)-8-methylquinoline-4-carbonyl chloride
Overview
Description
The compound “2-(3-Bromophenyl)-8-methylquinoline-4-carbonyl chloride” likely contains a quinoline core, which is a heterocyclic aromatic organic compound. It also has a bromophenyl group attached at the 2-position and a carbonyl chloride group at the 4-position .
Synthesis Analysis
While specific synthesis methods for this compound are not available, it might involve electrophilic aromatic substitution, a common reaction in organic chemistry . The bromophenyl and carbonyl chloride groups could be introduced in separate steps, with conditions optimized based on the reactivity of the starting materials and intermediates .Molecular Structure Analysis
The molecular structure of this compound would likely be planar due to the aromatic nature of the quinoline core. The bromophenyl and carbonyl chloride groups could introduce steric hindrance, potentially influencing the compound’s reactivity .Chemical Reactions Analysis
The compound could undergo various chemical reactions. For instance, the carbonyl chloride group might be susceptible to nucleophilic acyl substitution, while the bromophenyl group could undergo reactions typical of aryl halides .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the carbonyl chloride group could make the compound reactive and potentially hazardous .Scientific Research Applications
Luminescence and Catalytic Applications
- Cyclopalladated and cyclometalated complexes derived from bromophenylpyridine compounds, which are structurally related to 2-(3-Bromophenyl)-8-methylquinoline-4-carbonyl chloride, have been synthesized and shown to exhibit significant luminescence. These complexes have been applied in coupling reactions, demonstrating their potential as catalysts in organic synthesis (Xu et al., 2014).
Synthesis of Complex Molecules
- Research into the synthesis of organometallic complexes with 8-methylquinoline, which shares structural similarities with the compound , has been conducted. These studies focus on the creation of novel compounds with potential applications in various fields of chemistry (Nonoyama, 1974).
Optoelectronic and Charge Transport Properties
- The study of hydroquinoline derivatives, including those structurally related to this compound, has revealed insights into their optoelectronic, nonlinear, and charge transport properties. Such compounds are considered promising for applications in materials science due to their efficient multifunctional material properties (Irfan et al., 2020).
Anticorrosion Properties
- Quaternary ammonium chlorides, including those with pyridinium and imidazolium structures, have been investigated for their anticorrosion properties. These studies are essential for understanding how compounds like this compound could be applied in protecting materials from corrosion (Pernak, 1984).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(3-bromophenyl)-8-methylquinoline-4-carbonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11BrClNO/c1-10-4-2-7-13-14(17(19)21)9-15(20-16(10)13)11-5-3-6-12(18)8-11/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGDXZKAQRQDDFY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=CC(=N2)C3=CC(=CC=C3)Br)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11BrClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501206577 | |
Record name | 2-(3-Bromophenyl)-8-methyl-4-quinolinecarbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501206577 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
360.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1160254-35-2 | |
Record name | 2-(3-Bromophenyl)-8-methyl-4-quinolinecarbonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1160254-35-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(3-Bromophenyl)-8-methyl-4-quinolinecarbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501206577 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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